2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol

• IUPAC Name: 2-amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol
• InChI: InChI=1S/C12H18BNO3/c1-11(2)12(3,4)17-13(16-11)8-5-6-9(14)10(15)7-8/h5-7,15H,14H2,1-4H3
• InChI Key: OBFRRDXTOAXUDF-UHFFFAOYSA-N
• Canonical SMILES: B1(OC(C(O1)(C)C)(C)C)C2=CC(=C(C=C2)N)O
• Molecular Formula: C12H18BNO3
• Molecular Weight: 235.09 g/mol
• CAS RN: 1339927-19-3

Description

“2-Amino-5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenol” is a chemical compound that contains an amino group and a boronic ester group. It is a derivative of phenol, where one of the hydrogen atoms in the phenol is replaced by an amino group and another hydrogen atom is replaced by a 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group.

Synthesis Analysis

The synthesis of this compound could involve nucleophilic and amidation reactions. The 4,4,5,5-tetramethyl-1,3,2-dioxaborolane group can be introduced through borylation. The amino group can be introduced through various methods, including the reaction of the corresponding nitro compound.

Molecular Structure Analysis

The molecular structure of this compound can be analyzed using various techniques such as 1H and 13C NMR, IR, MS, and single crystal X-ray diffraction. The structure is further confirmed by comparing the experimental data with the values calculated by density functional theory (DFT).

Chemical Reactions Analysis

The compound can participate in various chemical reactions. For example, the boronic ester group can undergo coupling with aryl iodides in the presence of a copper catalyst to form aryl boronates. The amino group can react with carbonyl compounds to form imines.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound can be determined using various techniques. For example, the refractive index, boiling point, and density can be measured. The compound is a solid at room temperature.

Scientific Research Applications

Imidazopyridine Synthesis

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Nucleophilic Attack Site Prediction

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Future Directions

The compound can be used as an intermediate in the synthesis of various other compounds. Its unique structure makes it a valuable tool in organic synthesis. Future research could explore its potential applications in various fields such as medicinal chemistry and materials science.

Mechanism of Action

Target of Action

Compounds with similar structures are often used in organic synthesis as reagents and catalysts .

Mode of Action

Similar compounds are known to participate in reactions such as the suzuki-miyaura cross-coupling reaction .

Biochemical Pathways

Similar compounds are known to be involved in carbon-carbon bond formation reactions .

Result of Action

Similar compounds are often used in organic synthesis, suggesting that they may facilitate the formation of new compounds .

Action Environment

Similar compounds are typically stored in a cool, dry place under inert gas , suggesting that they may be sensitive to temperature, moisture, and oxygen.